molecular formula C5H6N4 B8750577 2-(1-methyl-1H-1,2,4-triazol-5-yl)acetonitrile

2-(1-methyl-1H-1,2,4-triazol-5-yl)acetonitrile

Cat. No.: B8750577
M. Wt: 122.13 g/mol
InChI Key: FFUCQSVQOAAZIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(1-methyl-1H-1,2,4-triazol-5-yl)acetonitrile is a useful research compound. Its molecular formula is C5H6N4 and its molecular weight is 122.13 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C5H6N4

Molecular Weight

122.13 g/mol

IUPAC Name

2-(2-methyl-1,2,4-triazol-3-yl)acetonitrile

InChI

InChI=1S/C5H6N4/c1-9-5(2-3-6)7-4-8-9/h4H,2H2,1H3

InChI Key

FFUCQSVQOAAZIK-UHFFFAOYSA-N

Canonical SMILES

CN1C(=NC=N1)CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5-(chloromethyl)-1-methyl-1H-1,2,4-triazole hydrochloride (1.5 g, 11.45 mmol) in dimethylsulfoxide (30 mL) was added to a stirred suspension of sodium cyanide (3.366 g, 68.70 mmol) in dimethylsulfoxide (20 mL), and the reaction mixture was stirred at room temperature for 16 h. The mixture was partitioned between ethyl acetate and water. The organic layer was dried over sodium sulfate and concentrated. The resulting crude product was purified via column chromatography (100-200 mesh silica gel, 10-12% ethyl acetate in petroleum ether) to afford 2-(1-methyl-1H-1,2,4-triazol-5-yl)acetonitrile (1.2 g). MS (ES+APCI) (M+H) 123.2.
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
3.366 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

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